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Abstract

Methyl isonipecotate, also known as methyl 4-piperidinecarboxylate, is a versatile
heterocyclic building block with significant applications in pharmaceutical research and
development. Its piperidine core is a prevalent scaffold in a multitude of biologically active
compounds. This technical guide provides an in-depth overview of the commercial availability
of methyl isonipecotate, including a comparative summary of suppliers, pricing, and purity
levels. Furthermore, it details experimental protocols for its synthesis and its utilization in the
preparation of advanced intermediates, such as soluble epoxide hydrolase (SEH) inhibitors and
C-2 arylated piperidines, which are crucial for modern drug discovery.

Introduction

Methyl isonipecotate (CAS No: 2971-79-1) is an ester derivative of 4-piperidinecarboxylic
acid. Its chemical structure, featuring a secondary amine and a methyl ester, makes it a
valuable starting material for a wide range of chemical modifications. It serves as a key
intermediate in the synthesis of neurochemicals, antibacterials, and other biologically active
compounds. Notably, it is a reactant in the synthesis of antitubercular agents, aminopyrazine
inhibitors, and orally available naphthyridine protein kinase D inhibitors.[1] This guide aims to
provide researchers and drug development professionals with a comprehensive resource on
the procurement and practical application of this important chemical intermediate.
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Commercial Availability and Suppliers

Methyl isonipecotate is readily available from a variety of chemical suppliers worldwide. The
product is typically offered in technical grade, with purities generally exceeding 98%. Below is a
comparative table of major suppliers, available quantities, and indicative pricing.
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. Indicative
. Product CAS . Available o
Supplier Purity . Pricing
Name Number Quantities
(USD)
) Methyl
Sigma- o )
) isonipecotate Technical 25 mL, 100 $68.40 (25
Aldrich ) 2971-79-1
technical Grade mL mL)
(Merck)
grade
5g, 10ml,
_ Methyl $18.77 -
LabSolutions o 2971-79-1 >98.0% 25ml, 100ml,
isonipecotate $773.42
500ml
Methyl
Isonipecotate Technical
Cenmed _ 2971-79-1 25 mL $157.58
Technical Grade
Grade
Tokyo Methyl 4-
] T Contact for
Chemical Piperidinecar  2971-79-1 >98.0% 59,25¢ o
ricin
Industry (TCI)  boxylate P J
Methyl
o Contact for
Alfa Aesar piperidine-4- 2971-79-1 98% 259,100g o
ricin
carboxylate P g
BOC Methyl )
] o 2971-79-1 - Custom Inquiry
Sciences isonipecotate
) Methyl )
Veer-Chemie ] 2971-79-1 - Bulk Inquiry
Isonipecotate
Hebei
Dangtong )
T Methyl Kilogram $1.00-10.00
Biological o 2971-79-1 >99% )
isonipecotate scale /Kilogram
Technology
Co., Ltd

Note: Prices are indicative and subject to change. It is recommended to contact the suppliers

for formal quotes.

© 2025 BenchChem. All rights reserved.

3/9

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b140471?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Physicochemical Properties

A summary of the key physicochemical properties of methyl isonipecotate is provided in the

table below.
Property Value Reference
Molecular Formula C7H13NO:2 [2]
Molecular Weight 143.18 g/mol [3]
Appearance Colorless to pale yellow liquid [4]
Boiling Point 85-90 °C (lit.) [3]
Density 1.06 g/mL at 25 °C (lit.) [3]

Refractive Index (n20/D)

1.465 (lit.)

[3]

Flash Point 89 °C (192.2 °F) - closed cup [5]
N Slightly soluble in water.
Solubility _ [6]
Soluble in chloroform.
Store in a cool, dark, and dry
place under an inert
Storage atmosphere. For long-term [6]

storage, keeping in a freezer at

-20°C is recommended.

Experimental Protocols

This section provides detailed methodologies for the synthesis of methyl isonipecotate and its

application in further chemical transformations.

Synthesis of Methyl Isonipecotate

Two common methods for the synthesis of methyl isonipecotate are the reduction of methyl

isonicotinate and the esterification of isonipecotic acid.

This method involves the catalytic hydrogenation of methyl isonicotinate.
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e Reaction Scheme:

H2, Ru catalyst o Reduction .
)
Methanol, 100-150 °C Methyl Isonicotinate ————— > Methyl Isonipecotate

Click to download full resolution via product page
Synthesis of Methyl Isonipecotate via Reduction

o Experimental Protocol:

[¢]

In a high-pressure reactor, dissolve methyl isonicotinate in methanol.

Add a catalytic amount of a Ruthenium-based catalyst (e.g., Ru/C).

[e]

o

Pressurize the reactor with hydrogen gas.

Heat the reaction mixture to 100-150 °C and stir until the reaction is complete (monitor by
TLC or GC).

[¢]

After cooling, carefully vent the reactor and filter the catalyst.

[¢]

o

The solvent is removed under reduced pressure to yield crude methyl isonipecotate.
o Purify the product by vacuum distillation.
This is a classic Fischer esterification method.[4]

e Reaction Scheme:

Methanol . . . Esterification .
>
H2S04 (cat.), Reflux Isonipecotic Acid Methyl Isonipecotate

Click to download full resolution via product page

Synthesis of Methyl Isonipecotate via Esterification
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o Experimental Protocol:

(¢]

To a round-bottom flask, add isonipecotic acid and an excess of methanol.
o Carefully add a catalytic amount of concentrated sulfuric acid.

o Equip the flask with a reflux condenser and heat the mixture to reflux for several hours, or
until the reaction is complete as monitored by TLC.

o Cool the reaction mixture to room temperature.
o Neutralize the excess acid with a saturated solution of sodium bicarbonate.
o Extract the product with a suitable organic solvent (e.g., ethyl acetate).

o Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and
concentrate under reduced pressure.

o Purify the crude product by vacuum distillation.
Applications in Synthesis
Methyl isonipecotate is a valuable precursor for the synthesis of more complex molecules.

Methyl isonipecotate can be used in the synthesis of potent non-urea soluble epoxide
hydrolase (SEH) inhibitors. sEH is a therapeutic target for managing hypertension and
inflammation.[7]

o Workflow:

¢ ) ) G )—( )~ =)

Click to download full resolution via product page
General workflow for SEH inhibitor synthesis.

o Experimental Protocol (General Procedure):
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o Coupling: React methyl isonipecotate with a suitable sulfonyl chloride (e.g., 2-
chlorobenzenesulfonyl chloride) in the presence of a base like triethylamine.[8] Microwave
irradiation can be used to accelerate the reaction.[8]

o Saponification: The resulting methyl ester is hydrolyzed to the corresponding carboxylic
acid using a base such as lithium hydroxide.[8]

o Amide Coupling: The carboxylic acid intermediate is then coupled with a desired amine
using standard peptide coupling reagents like EDC (1-ethyl-3-(3-
dimethylaminopropyl)carbodiimide) to yield the final SEH inhibitor.[8]

o Purification of intermediates and the final product is typically performed using column
chromatography.

Methyl isonipecotate can be a reactant for the directed transition-metal-catalyzed sp3 C-H
activation for the C-2 arylation of piperidines.

e Logical Relationship:

( ) I ) ( )

Diredts C-H activation Catalyzes reaction Provides aryl group
\ \

Click to download full resolution via product page
Key components for C-2 arylation of piperidines.
o Experimental Protocol (Conceptual Outline):

o Preparation of Substrate: The piperidine nitrogen of a methyl isonipecotate derivative is
functionalized with a directing group (e.g., a pyridyl group).
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o C-H Activation/Arylation: The substrate is then subjected to a transition-metal catalyst
(e.g., a Ruthenium complex) in the presence of an arylboronate ester.[9] The directing
group facilitates the selective activation of the C-H bond at the C-2 position of the
piperidine ring, leading to the formation of a C-C bond with the aryl group.[9]

o Work-up and Purification: Standard work-up procedures are followed by purification,
typically via column chromatography, to isolate the C-2 arylated piperidine product.

Safety Information

Methyl isonipecotate is classified as an irritant. It can cause skin irritation (H315), serious eye
irritation (H319), and may cause respiratory irritation (H335).[5] Appropriate personal protective
equipment (PPE), including gloves, safety goggles, and a lab coat, should be worn when
handling this chemical. Work should be conducted in a well-ventilated fume hood. For detailed
safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.[10]

Conclusion

Methyl isonipecotate is a commercially accessible and highly valuable building block for the
synthesis of complex molecules, particularly in the field of drug discovery. Its utility is
demonstrated in the preparation of SEH inhibitors and in advanced synthetic methodologies like
directed C-H activation. This guide provides a foundational resource for researchers to source
and effectively utilize methyl isonipecotate in their synthetic endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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